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Compound of Interest

Compound Name: Orevactaene

cat. No.: B179784

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Orevactaene, also known as Epipyrone A, is a polyketide metabolite produced by the fungus
Epicoccum nigrum. This guide provides a comprehensive overview of Orevactaene, including
its molecular characteristics, biosynthetic pathway, and known biological activities. Detailed
experimental protocols for its isolation and purification are provided, along with a summary of
its physical and chemical properties. This document is intended to serve as a valuable resource
for researchers and professionals in the fields of natural product chemistry, mycology, and drug
discovery.

Core Molecular Data

Orevactaene is a complex polyketide with the following molecular formula and mass
characteristics.

Property Value Citation
Molecular Formula C34H44010 [1]
Molecular Weight 612.7 g/mol [1]
Exact Mass 612.29344760 Da [1]
Monoisotopic Mass 612.29344760 Da [1]
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Biosynthesis and Biological Activity

Orevactaene is synthesized by the fungus Epicoccum nigrum through a polyketide synthesis
pathway. The biosynthetic gene cluster (BGC) responsible for its production has been identified
as epnABCD. This cluster encodes for a highly-reducing fungal polyketide synthase, a
glycosyltransferase, a cytochrome P450, and a transporter.[2]

The primary biological activity of Orevactaene reported in the literature is its broad-spectrum
antifungal properties.[3][4] Its mechanism of action is thought to involve the disruption of
sphingolipid and fatty acid biosynthesis in fungal cells.[5]

Orevactaene Biosynthetic Pathway

The following diagram illustrates the proposed biosynthetic pathway of Orevactaene, starting
from the core polyketide synthase activity.
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Orevactaene Biosynthesis Workflow

Proposed Antifungal Mechanism of Action
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The antifungal activity of Orevactaene is believed to stem from its interference with key cellular
processes in fungi. The following diagram outlines the proposed mechanism.
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Proposed Antifungal Mechanism

Experimental Protocols

The following protocols are synthesized from methodologies described in the cited literature for
the isolation and purification of Orevactaene from Epicoccum nigrum cultures.

Culturing of Epicoccum nigrum
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e Prepare a suitable solid or liquid fermentation medium. For solid-state fermentation, broken
rice can be used as a substrate.[6]

 Inoculate the medium with a culture of Epicoccum nigrum.

¢ Incubate the culture under appropriate conditions (e.g., 25°C for 14 days) to allow for fungal
growth and metabolite production.[3]

Extraction of Orevactaene

e Following incubation, harvest the fungal biomass and/or fermentation medium.

e If using solid-state fermentation, dry the substrate (e.g., at 50°C for 24 hours) and mill it into
a powder.[6]

o Extract the crude metabolites using an appropriate solvent. Methanol is commonly used for
this purpose.[7]

o Separate the extract from the solid fungal biomass and substrate by centrifugation and/or
filtration.[7]

Purification of Orevactaene

A multi-step purification process is typically required to isolate Orevactaene.
¢ Open Column Chromatography:

o Perform initial fractionation of the crude extract using open column chromatography on
Sephadex LH-20 or silica gel.[1]

o A common eluent system is a mixture of chloroform and methanol (e.g., 9:1 v/v).[1]
» High-Performance Liquid Chromatography (HPLC):
o Further purify the fractions containing Orevactaene using reverse-phase HPLC.[1]

o Atypical method involves a gradient of water and acetonitrile (e.g., starting from 95:5 and
transitioning to 5:95 over 40 minutes).[1]
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o Monitor the elution profile at a wavelength of approximately 428-432 nm, which
corresponds to the maximal UV absorbance of Orevactaene.[3]

The following diagram illustrates the general workflow for the isolation and purification of
Orevactaene.
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Conclusion

Orevactaene represents a promising natural product with significant antifungal activity. The
information provided in this technical guide, including its molecular properties, biosynthetic
pathway, and detailed experimental protocols for its isolation, offers a solid foundation for
further research and development. The elucidation of its mechanism of action opens up new
avenues for the development of novel antifungal agents. Continued investigation into the
biological activities and potential therapeutic applications of Orevactaene is highly
encouraged.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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